Cas no 37026-92-9 (N,N,N-Tributylpentan-1-aminium Bromide)

• Product Name: N,N,N-Tributylpentan-1-aminium Bromide
• CAS No: 37026-92-9
• MF: C₁₇H₃₈BrN
• MW: 336.394324779511
• CID: 310867
• PubChem ID: 16739405
• Update Time: 2025-10-31

N,N,N-Tributylpentan-1-aminium Bromide Chemical and Physical Properties

Names and Identifiers

• Tributylpentylammonium bromide
• N,N,N-Tributylpentan-1-aminium bromide
• PENTYLTRIBUTYLAMMONIUM BROMIDE
• tributyl(pentyl)azanium,bromide
• Amyl-tributylammoniumbromid
• EINECS 253-314-7
• Tributyl-pentyl-ammoniumbromid
• SCHEMBL2058483
• DTXSID60958199
• SJHCESPLNOBUMO-UHFFFAOYSA-M
• AKOS024337597
• AMYLTRIBUTYL AMMONIUM BROMIDE
• AMYLTRIBUTYLAMMONIUM BROMIDE
• 1-Pentanaminium, N,N,N-tributyl-, bromide
• tri-n-butyl-n-pentylammonium bromide
• 37026-92-9
• N,N,N-tributylpentan-1-aminiumbromide
• NS00056257
• tributyl(pentyl)azanium;bromide
• Amyltributylammoniumbromide
• AMYLTRIBUTYLAMMONIUM BROMI DE
• DB-342179
• N,N,N-Tributylpentan-1-aminium Bromide

• MDL： MFCD00168116
• Inchi： 1S/C17H38N.BrH/c1-5-9-13-17-18(14-10-6-2,15-11-7-3)16-12-8-4;/h5-17H2,1-4H3;1H/q+1;/p-1
• InChI Key： SJHCESPLNOBUMO-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CCCC)(CCCC)(CCCC)CCCCC

Computed Properties

• Exact Mass: 335.21900
• Monoisotopic Mass: 335.218763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.6

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 0.00000
• LogP: 2.39770
• Vapor Pressure: Not available

N,N,N-Tributylpentan-1-aminium Bromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on N,N,N-Tributylpentan-1-aminium Bromide

Introduction to N,N,N-Tributylpentan-1-aminium Bromide (CAS No. 37026-92-9)

N,N,N-Tributylpentan-1-aminium Bromide, a compound with the chemical formula C₁₁H₂₃BrN and CAS number 37026-92-9, is a bromide salt of a tertiary amine derived from pentan-1-amine. This compound has garnered significant attention in the field of organic synthesis and pharmaceutical research due to its unique structural properties and potential applications. The presence of three bulky butyl groups attached to the nitrogen atom enhances its solubility in organic solvents, making it a valuable reagent in various chemical transformations.

The synthesis of N,N,N-Tributylpentan-1-aminium Bromide typically involves the reaction of pentan-1-amine with a brominating agent such as hydrobromic acid or phosphorus tribromide. This reaction proceeds via an SN2 mechanism, where the bromine atom displaces a hydrogen atom on the amine, forming the corresponding bromide salt. The reaction conditions must be carefully controlled to ensure high yield and purity, as side reactions can lead to the formation of byproducts that may complicate subsequent applications.

In recent years, N,N,N-Tributylpentan-1-aminium Bromide has been explored for its utility in the synthesis of complex organic molecules. Its tertiary amine functionality makes it a versatile intermediate in the preparation of cationic surfactants, which have applications in detergents, emulsifiers, and drug delivery systems. Additionally, the compound's ability to act as a phase-transfer catalyst has been utilized in various organic transformations, including the synthesis of heterocyclic compounds and natural products.

One of the most intriguing aspects of N,N,N-Tributylpentan-1-aminium Bromide is its potential role in pharmaceutical research. Tertiary amines are well-known for their pharmacological activity, and derivatives of this compound have been investigated for their biological properties. For instance, studies have shown that certain tertiary amine-containing compounds exhibit antimicrobial and anti-inflammatory effects. The bromide salt form of N,N,N-Tributylpentan-1-aminium not only enhances stability but also facilitates further functionalization, making it an attractive scaffold for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of cationic compounds in drug development. N,N,N-Tributylpentan-1-aminium Bromide, with its positive charge and lipophilic nature, can interact with biological targets in unique ways. This has led to its exploration as a component in prodrugs designed to enhance bioavailability and target specificity. Furthermore, its role in forming stable complexes with nucleic acids has opened up new avenues for research in gene therapy and antisense drug development.

The compound's structural flexibility also makes it valuable in materials science. Researchers have utilized N,N,N-Tributylpentan-1-aminium Bromide to develop novel polymers and coatings with enhanced thermal stability and mechanical properties. These materials find applications in industries ranging from electronics to automotive manufacturing. The ability to incorporate this compound into polymers while maintaining their integrity under harsh conditions underscores its versatility as a building block.

In conclusion, N,N,N-Tributylpentan-1-aminium Bromide (CAS No. 37026-92-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its synthesis, properties, and applications continue to be areas of active research, driving innovation in organic chemistry, pharmaceuticals, and materials science. As our understanding of its capabilities grows, so too does its importance in addressing complex challenges in modern science and industry.